Cas no 868967-44-6 (N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868967-44-6
• MF: C₁₈H₁₃ClN₆OS
• MW: 396.85342001915
• CID: 5920478
• PubChem ID: 7190478
• Update Time: 2025-11-01

N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[(3-pyridin-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• 868967-44-6
• AKOS024612694
• F1835-0149
• N-(4-chlorophenyl)-2-((3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• N-(4-chlorophenyl)-2-{[3-(pyridin-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

• Inchi： 1S/C18H13ClN6OS/c19-12-4-6-13(7-5-12)21-16(26)11-27-17-9-8-15-22-23-18(25(15)24-17)14-3-1-2-10-20-14/h1-10H,11H2,(H,21,26)
• InChI Key： XXCALKNAWFREFC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NN2C(C3=NC=CC=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 396.0560079g/mol
• Monoisotopic Mass: 396.0560079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,4-triazoles

Additional information on N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

Professional Introduction to N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide (CAS No. 868967-44-6)

N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 868967-44-6, represents a novel molecular architecture that integrates multiple heterocyclic systems, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The structural framework of N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide is characterized by its intricate blend of nitrogen-rich heterocycles. The presence of a 4-chlorophenyl group at the amide position introduces a potential site for further functionalization, while the triazolo-bpyridazine core provides a rigid scaffold that may enhance binding affinity and metabolic stability. This combination of features makes the compound an intriguing subject for studying its interactions with biological targets.

In recent years, there has been a surge in interest regarding the development of molecules that incorporate multiple heterocyclic moieties. Such compounds are often found to exhibit enhanced pharmacological properties due to their ability to engage with multiple binding sites on biological targets. The pyridin-2-yl substituent in this molecule not only contributes to its structural complexity but also offers opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding.

The sulfanyl group at the 6-position of the pyridazine ring in N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide introduces an additional layer of chemical functionality that may influence its reactivity and biological activity. Sulfanyl-containing compounds have been widely studied for their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of this moiety into the molecular structure of our compound suggests potential therapeutic applications in these areas.

The synthesis of N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide presents both challenges and opportunities for synthetic chemists. The complex heterocyclic system requires careful planning and execution to ensure high yields and purity. However, the successful synthesis of such intricate molecules can lead to novel pharmacophores with unique biological activities. Advances in synthetic methodologies have made it increasingly feasible to construct complex molecular architectures like this one, opening up new avenues for drug discovery.

The biological evaluation of N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide has begun to reveal its potential as a pharmacological agent. Initial studies have shown that this compound exhibits promising activity against various biological targets. For instance, it has demonstrated inhibitory effects on certain enzymes and receptors that are implicated in inflammatory diseases and cancer. These preliminary findings warrant further investigation into its mechanism of action and therapeutic potential.

The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying promising candidates like N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide. By leveraging these technologies, researchers can rapidly assess the binding affinity and selectivity of this compound against a wide range of biological targets. This approach not only saves time but also allows for the optimization of lead structures before they enter more costly and time-consuming preclinical development.

The future prospects for N-(4-chlorophenyl)-2-{3-(pyridin-2-yl)}-1H-imidazo[1][5]a[1]benzodiazepine derivatives are exciting and multifaceted. Ongoing research aims to explore their potential in treating neurological disorders by targeting specific neurotransmitter systems. Additionally، these derivatives may find applications in antiviral therapies by interfering with viral replication mechanisms or by enhancing immune responses against viral infections.

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